2-Bromo-1-cyclopropoxy-4-methylbenzene

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyloxy-4-methylbenzene
• InChI: InChI=1S/C10H11BrO/c1-7-2-5-10(9(11)6-7)12-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: ZBNLRXNVJUDVFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CC2)Br

Description

2-Bromo-1-cyclopropoxy-4-methylbenzene is a brominated aromatic compound featuring a cyclopropoxy substituent at the 1-position, a bromine atom at the 2-position, and a methyl group at the 4-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-cyclopropoxy-4-methylbenzene typically involves the following steps:

Cyclopropoxylation: The cyclopropoxy group can be introduced by reacting 2-bromo-4-methylphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-cyclopropoxy-4-methylbenzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The bromine atom can be substituted by other electrophiles in the presence of a catalyst.

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as hydroxide ions (OH-) or amines (NH2-).

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form cyclohexane derivatives.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents such as nitric acid (HNO3) for nitration or sulfuric acid (H2SO4) for sulfonation.

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or ammonia (NH3).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Major Products Formed

Electrophilic Aromatic Substitution: Products such as nitro or sulfonic acid derivatives.

Nucleophilic Substitution: Products such as phenols or amines.

Oxidation: Products such as quinones.

Reduction: Products such as cyclohexane derivatives.

Scientific Research Applications

2-Bromo-1-cyclopropoxy-4-methylbenzene has several scientific research applications, including:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceutical Research: Potential use in the development of new drugs and therapeutic agents.

Material Science: Utilized in the synthesis of novel materials with unique properties.

Chemical Biology: Employed in the study of biological systems and the development of chemical probes.

Mechanism of Action

The mechanism of action of 2-Bromo-1-cyclopropoxy-4-methylbenzene involves its reactivity towards electrophiles and nucleophiles. The bromine atom and the cyclopropoxy group influence the electron density of the benzene ring, making it more reactive towards certain chemical reactions. The molecular targets and pathways involved depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

Comparative Analysis with Analogous Brominated Aromatic Compounds

Structural and Functional Group Comparisons

The table below contrasts key structural features, molecular data, and applications of 2-Bromo-1-cyclopropoxy-4-methylbenzene with analogous compounds from the evidence:

Compound Name	Molecular Formula	CAS No.	Substituents (Positions)	Key Functional Groups	Primary Uses
2-Bromo-1-cyclopropoxy-4-methylbenzene	C₁₀H₁₁BrO	N/A	1-Cyclopropoxy, 2-Br, 4-Me	Ether, Bromoarene	Hypothesized: Synthetic intermediate
2-Bromo-4'-methoxyacetophenone	C₉H₉BrO₂	2632-13-5	2-Br, 4'-MeO, acetyl group	Ketone, Bromoarene	Manufacturing, lab intermediate
4-Bromo-1,2-diaminobenzene	C₆H₇BrN₂	1575-37-7	4-Br, 1-NH₂, 2-NH₂	Diamine, Bromoarene	Industrial processing, synthesis
2-Bromo-1-methoxy-4-(1-methoxyethyl)benzene	C₁₁H₁₅BrO₂	N/A	1-MeO, 2-Br, 4-(MeOCH₂CH₂)	Ether, Bromoarene	Photocycloaddition reactions
4-Bromo-2-methoxy-1-(methoxymethoxy)benzene	C₉H₁₁BrO₃	132532-64-0	4-Br, 2-MeO, 1-(MeOCH₂O)	Ether, Bromoarene	High-purity synthesis intermediate

Key Observations:

• Cyclopropoxy vs. Methoxy: The cyclopropoxy group in the target compound introduces significant steric strain compared to methoxy groups in analogs like 2-Bromo-4'-methoxyacetophenone. This strain may enhance reactivity in ring-opening or cross-coupling reactions.
• Methyl Group: The 4-methyl substituent in the target compound could reduce solubility compared to polar groups like acetophenone () or methoxymethoxy ().